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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

Technical Support Center: DL-Methionine-d4
Solubility
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

addressing solubility issues with DL-Methionine-d4 in aqueous buffers.

Frequently Asked Questions (FAQs)
1. What is the expected solubility of DL-Methionine-d4 in aqueous solutions?

DL-Methionine-d4 is sparingly soluble in neutral water.[1][2] The isotopic labeling with

deuterium (d4) does not significantly alter the physicochemical properties, so its solubility is

comparable to that of unlabeled DL-Methionine. The solubility is significantly influenced by the

pH and temperature of the solution.[3][4]

2. How does pH affect the solubility of DL-Methionine-d4?

The solubility of DL-Methionine-d4 is lowest around its isoelectric point (pI), which is

approximately 5.74.[5] At this pH, the molecule exists as a zwitterion with no net electrical

charge, minimizing its interaction with water molecules. Solubility increases significantly in both

acidic (low pH) and alkaline (high pH) conditions as the amino and carboxylic acid groups

become charged.
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3. What is the effect of temperature on the solubility of DL-Methionine-d4?

The solubility of DL-Methionine-d4 in water increases with rising temperature.

4. What are the recommended starting solvents for dissolving DL-Methionine-d4?

For most applications, sterile, purified water is the recommended starting solvent. Depending

on the desired final pH and buffer system, dilute acidic or basic solutions can also be used to

enhance solubility. For instance, solubility is improved in dilute hydrochloric acid or sodium

hydroxide solutions.

5. Are there any known issues with dissolving DL-Methionine-d4 in PBS (Phosphate-Buffered

Saline)?

While specific quantitative data for DL-Methionine-d4 in PBS is not readily available, a

solubility of 10 mg/mL for DL-Methionine in PBS has been reported. Challenges may arise if

the pH of the PBS is close to the isoelectric point of DL-Methionine-d4 (around 5.74).

Standard PBS is typically at a pH of 7.4, which should allow for moderate solubility.

6. Can I heat or sonicate my DL-Methionine-d4 solution to aid dissolution?

Yes, gentle heating and sonication can be used to help dissolve DL-Methionine-d4, especially

if precipitation occurs. However, prolonged exposure to high temperatures should be avoided

to prevent potential degradation.

7. How should I store stock solutions of DL-Methionine-d4?

Once prepared, it is recommended to aliquot the stock solution into single-use volumes and

store them at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to

6 months) to prevent degradation from repeated freeze-thaw cycles. If water is used as the

solvent, the solution should be sterilized by filtration through a 0.22 µm filter before storage.

Troubleshooting Guide
Issue: DL-Methionine-d4 is not dissolving or is precipitating out of solution.

This guide provides a systematic approach to troubleshoot and resolve solubility issues with

DL-Methionine-d4.
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Troubleshooting Workflow for DL-Methionine-d4 Dissolution

Start: DL-Methionine-d4 powder

Prepare initial suspension in desired aqueous buffer (e.g., Water, PBS)

Observe for complete dissolution at room temperature with vortexing

Solution is ready for use. Proceed with experiment.

Yes

Incomplete dissolution or precipitation observed

No

Adjust pH away from the isoelectric point (~5.74).
For acidic buffer: pH < 4

For alkaline buffer: pH > 8

pH adjusted. Check for dissolution with vortexing.

pH adjusted

Observe for complete dissolution

Yes

Apply gentle heat (e.g., 37°C water bath) and/or sonicate briefly.

No

Observe for complete dissolution

Yes

Consider alternative solvent or lower concentration.

No

Click to download full resolution via product page

Caption: A workflow diagram for troubleshooting the dissolution of DL-Methionine-d4.
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Quantitative Data
The following tables summarize the solubility of non-deuterated DL-Methionine in water. This

data serves as a close approximation for DL-Methionine-d4.

Table 1: Solubility of DL-Methionine in Water at Different Temperatures

Temperature (°C) Solubility (g/L)

0 18.18

25 33.81

50 60.70

75 105.2

Table 2: Influence of pH on the Mole Fraction Solubility of DL-Methionine in Water at Various

Temperatures

pH
Solubility (Mole Fraction,
x) at 302.95 K (29.8°C)

Solubility (Mole Fraction,
x) at 342.05 K (68.9°C)

~2.0 ~0.0125 ~0.025

~4.0 ~0.006 ~0.012

~5.7 (pI) ~0.005 (Lowest) ~0.01 (Lowest)

~8.0 ~0.006 ~0.012

~10.0 ~0.01 ~0.02

Note: Data is extracted and interpolated from graphical representations in the cited source.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution of DL-Methionine-d4 in an Aqueous

Buffer
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Materials:

DL-Methionine-d4 powder

Aqueous buffer of choice (e.g., Purified Water, PBS pH 7.4, 10 mM Tris-HCl pH 8.0)

Sterile conical tubes

Vortex mixer

pH meter and sterile pH adjustment solutions (e.g., 1 M HCl, 1 M NaOH)

Sterile 0.22 µm syringe filter

Procedure:

1. Weigh the required amount of DL-Methionine-d4 powder in a sterile conical tube. For a

10 mL solution of 10 mg/mL, weigh 100 mg.

2. Add approximately 8 mL of the chosen aqueous buffer to the tube.

3. Vortex the suspension for 2-3 minutes at room temperature.

4. If the powder is not fully dissolved, check the pH of the solution.

5. Adjust the pH of the solution dropwise with either 1 M HCl or 1 M NaOH, vortexing

between each addition. For acidic buffers, aim for a pH below 4. For basic buffers like Tris,

a pH of 8.0 should be sufficient.

6. If solubility is still an issue, place the tube in a 37°C water bath for 10-15 minutes, with

intermittent vortexing.

7. Once the DL-Methionine-d4 is fully dissolved, adjust the final volume to 10 mL with the

aqueous buffer.

8. Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

9. Aliquot into single-use volumes and store at -20°C or -80°C.
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Visualization of Key Concepts
pH-Dependent Forms of DL-Methionine-d4
The solubility of DL-Methionine-d4 is directly related to its ionic form in solution, which is

dictated by the pH.

pH-Dependent Ionization States of DL-Methionine-d4

Cationic Form
(High Solubility)
Net Charge: +1

Zwitterionic Form
(Low Solubility)
Net Charge: 0

pH > pKa1 (~2.28)

Anionic Form
(High Solubility)
Net Charge: -1

pH > pKa2 (~9.21)

Click to download full resolution via product page

Caption: The ionization states of DL-Methionine-d4 at different pH values.

Role in Metabolic Pathways
DL-Methionine-d4 serves as a stable isotope-labeled tracer to study various metabolic

pathways. One of the central roles of methionine is in the synthesis of S-adenosylmethionine

(SAM), a universal methyl group donor.
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Simplified Methionine Metabolism

DL-Methionine-d4
(Tracer)

S-Adenosylmethionine (SAM)-d4
(Methyl Donor)

Methionine Adenosyltransferase

ATP

Methyl Acceptor
(e.g., DNA, proteins)

Donates CD3 group

S-Adenosylhomocysteine (SAH)-d4

Methyltransferase

Methylated Product-d3Homocysteine-d4

SAH Hydrolase

Methionine Synthase
(Remethylation)
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Caption: Simplified metabolic pathway showing the role of DL-Methionine-d4 as a tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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